Product packaging for Iofensulfuron(Cat. No.:CAS No. 1144097-22-2)

Iofensulfuron

Cat. No.: B1262994
CAS No.: 1144097-22-2
M. Wt: 449.23 g/mol
InChI Key: VQHHIQJPQOLZGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
  • Packaging may vary depending on the PRODUCTION BATCH.

Description

Contextualization within the Sulfonylurea Herbicide Class

Iofensulfuron is classified as a sulfonylurea herbicide. ontosight.aiontosight.aibcpcpesticidecompendium.org This class of herbicides is characterized by a common chemical structure and mode of action. nih.gov this compound is specifically identified as a triazinylsulfonylurea herbicide. bcpcpesticidecompendium.orgherts.ac.ukherts.ac.uk The sulfonylurea class, first discovered in the 1970s by G. Levitt of DuPont, marked a significant advancement in herbicide development, leading to the first commercial product, chlorsulfuron, in 1981. google.comcambridge.org These herbicides are known for their high efficacy at low application rates. google.comtandfonline.com this compound is available in its active form and as a sodium salt, This compound-sodium (B12726449), which can enhance its solubility and herbicidal activity. ontosight.ai

Evolution of Research Focus on Novel Sulfonylureas, including this compound

The introduction of sulfonylurea herbicides in the early 1980s spurred extensive research to develop new derivatives with improved characteristics. google.comcambridge.org A significant focus of this research has been to address the issue of soil persistence and the potential for carryover damage to subsequent crops, a notable challenge with early compounds like chlorsulfuron. google.com Researchers have explored modifications to the sulfonylurea structure to control the rate of soil degradation. For instance, studies have shown that introducing substituents at the 5-position of the benzene (B151609) ring can influence the degradation speed. google.comnih.gov This line of inquiry led to the development of faster-degrading compounds such as flupyrsulfuron-methyl (B1329956) and later, iodosulfuron-methyl and foramsulfuron. google.com The development of this compound is part of this ongoing effort to synthesize novel sulfonylureas with desirable efficacy and environmental properties. Research continues to explore new sulfonylurea derivatives, with some studies investigating their potential for applications beyond herbicides, such as antimicrobial agents. nih.gov

Current Research Trajectories and Knowledge Gaps Pertaining to this compound

Current research involving sulfonylurea herbicides like this compound is multifaceted. One major trajectory is the continued development of novel compounds with enhanced degradation profiles to mitigate soil residue concerns, particularly in varying soil pH conditions. nih.gov Studies are actively designing and synthesizing new sulfonylurea structures and testing their herbicidal activity and degradation half-lives in different soil types. nih.gov

However, significant knowledge gaps remain. While the primary mode of action is well-established, the complete cascade of physiological events leading to plant death following ALS inhibition is not fully understood. nih.govresearchgate.net Research is ongoing to elucidate the secondary effects of ALS inhibition, such as the role of oxidative stress. nih.gov

Furthermore, there is a recognized need for more research on the broader ecological impacts of herbicides. This includes understanding the effects on non-target terrestrial plants and aquatic ecosystems. researchgate.netdntb.gov.ua The influence of herbicides on plant communities in field margins and the complex interactions within agricultural ecosystems are areas where more interdisciplinary research is needed. researchgate.netdntb.gov.ua Specifically for this compound, while its basic properties are known, detailed public research on its long-term environmental fate, its impact on soil microbial communities, and the potential for hormesis (stimulatory effects at low doses) in non-target organisms are areas that would benefit from further investigation. researchgate.net

Structure

2D Structure

Chemical Structure Depiction
molecular formula C12H12IN5O4S B1262994 Iofensulfuron CAS No. 1144097-22-2

3D Structure

Interactive Chemical Structure Model





Properties

CAS No.

1144097-22-2

Molecular Formula

C12H12IN5O4S

Molecular Weight

449.23 g/mol

IUPAC Name

1-(2-iodophenyl)sulfonyl-3-(4-methoxy-6-methyl-1,3,5-triazin-2-yl)urea

InChI

InChI=1S/C12H12IN5O4S/c1-7-14-10(17-12(15-7)22-2)16-11(19)18-23(20,21)9-6-4-3-5-8(9)13/h3-6H,1-2H3,(H2,14,15,16,17,18,19)

InChI Key

VQHHIQJPQOLZGF-UHFFFAOYSA-N

SMILES

CC1=NC(=NC(=N1)OC)NC(=O)NS(=O)(=O)C2=CC=CC=C2I

Canonical SMILES

CC1=NC(=NC(=N1)OC)NC(=O)NS(=O)(=O)C2=CC=CC=C2I

Other CAS No.

1144097-22-2

Synonyms

1-(2-iodophenylsulfonyl)-3-(4-methoxy-6-methyl-1,3,5-triazin-2-yl)urea
iofensulfuron

Origin of Product

United States

Molecular and Cellular Basis of Iofensulfuron Action in Target Flora

Acetolactate Synthase (ALS) Inhibition: A Core Mechanism

The fundamental mode of action for Iofensulfuron, like all sulfonylurea herbicides, is the potent inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). cabidigitallibrary.orgplos.orgpnas.org This enzyme is pivotal for the biosynthesis of essential amino acids in plants and microorganisms but is absent in animals, which is a primary reason for the low direct toxicity of this herbicide class to mammals. pnas.org

Biochemical Pathway Disruption: Branched-Chain Amino Acid Biosynthesis Impairment

ALS catalyzes the initial, rate-limiting step in the biosynthetic pathway of the branched-chain amino acids (BCAAs): valine, leucine, and isoleucine. cabidigitallibrary.orgresearchgate.netgoogle.com Specifically, ALS is responsible for the condensation of two pyruvate (B1213749) molecules to form 2-acetolactate (B3167203) (a precursor to valine and leucine) or the condensation of pyruvate and 2-ketobutyrate to form 2-aceto-2-hydroxybutyrate (a precursor to isoleucine). pnas.org

Table 1: Key Enzymes in Branched-Chain Amino Acid Biosynthesis

Enzyme NameAbbreviationEC NumberFunction
Acetolactate SynthaseALS2.2.1.6Catalyzes the first step in the synthesis of valine, leucine, and isoleucine. Primary target of this compound.
Ketol-Acid ReductoisomeraseKARI1.1.1.86Catalyzes the second step in the pathway, involving reduction and isomerization.
Dihydroxy-Acid DehydrataseDHAD4.2.1.9Catalyzes the dehydration of the intermediate dihydroxy acids.
Branched-Chain AminotransferaseBCAT2.6.1.42Catalyzes the final step, transferring an amino group to form the BCAA.

Selective Herbicidal Action: Mechanisms Underlying Differential Plant Responses

A key feature of this compound and other sulfonylurea herbicides is their selectivity, allowing them to control susceptible weed species within tolerant crops like wheat and barley. cabidigitallibrary.orgresearchgate.net This selectivity is not typically due to differences in the target ALS enzyme between crops and weeds, but rather to the physiological and molecular processes that occur after the herbicide is absorbed.

Anatomical and Physiological Determinants of Selectivity in Crop Species

While metabolic deactivation is the primary driver of selectivity, certain anatomical and physiological factors can play a secondary role by influencing the amount of herbicide that reaches the target site. researchgate.netcambridge.org

Herbicide Translocation: Once absorbed, this compound is translocated throughout the plant via both the xylem and phloem. While some studies suggest that differential translocation rates or sequestration of the herbicide in vacuoles could contribute to tolerance, this is typically not the primary mechanism of selectivity for sulfonylureas. researchgate.net Tolerant species are generally defined by their ability to break down the herbicide molecule itself.

Molecular Mechanisms of Crop Tolerance and Detoxification Pathways

The principal basis for crop selectivity towards this compound is the rapid metabolic detoxification of the herbicide in tolerant plants. cabidigitallibrary.org Tolerant species, such as wheat, possess robust enzymatic systems that can quickly modify the this compound molecule into non-phytotoxic metabolites before it can accumulate to lethal levels at the ALS enzyme. cambridge.org In contrast, susceptible weed species metabolize the herbicide much more slowly or not at all, allowing the active ingredient to reach and inhibit ALS.

The primary enzyme families responsible for this detoxification are:

Cytochrome P450 Monooxygenases (P450s): These enzymes are crucial for the initial steps of herbicide metabolism, often through hydroxylation or dealkylation reactions. plos.org Tolerant crops typically exhibit higher expression levels or more efficient isoforms of P450s that can recognize and degrade sulfonylureas. researchgate.net

Glutathione (B108866) S-Transferases (GSTs): Following initial modification by P450s, GSTs often catalyze the conjugation of the herbicide metabolite with glutathione. plos.org This process increases the molecule's water solubility and marks it for further degradation or sequestration within the vacuole, effectively neutralizing its toxic potential.

Table 3: Key Enzyme Families in Herbicide Detoxification

Enzyme FamilyFunction in DetoxificationExample Reaction
Cytochrome P450 Monooxygenases (P450s) Phase I Metabolism: Introduces or exposes functional groups (e.g., -OH). plos.orgHydroxylation, O-demethylation, N-dealkylation.
Glutathione S-Transferases (GSTs) Phase II Metabolism: Conjugates the herbicide or its metabolite to glutathione. plos.orgGlutathione conjugation.
Glucosyltransferases (GTs) Phase II Metabolism: Conjugates the herbicide or its metabolite to glucose.Glycosylation.
ABC Transporters Phase III Metabolism: Transports conjugated metabolites into the vacuole for permanent storage. plos.orgVacuolar sequestration.

Physiological and Morphological Manifestations of this compound Exposure in Susceptible Plants

The inhibition of BCAA synthesis by this compound triggers a cascade of physiological and morphological effects in susceptible plants. The symptoms are not immediate but develop progressively as the plant's reserves of these essential amino acids are depleted.

The first observable symptom is the rapid cessation of growth, particularly in the meristematic regions (apical buds and root tips) where cell division is most active. cambridge.orgresearchgate.net This is a direct consequence of the inability to synthesize new proteins. Following this initial growth arrest, visible symptoms begin to appear over several days to weeks. These include:

Chlorosis: A yellowing of the leaves, especially newer growth, due to the inhibition of chlorophyll (B73375) synthesis and degradation of existing chlorophyll. cambridge.org

Necrosis: The appearance of dead tissue, often starting at the leaf tips and margins and progressing throughout the plant. cambridge.org

Stunting: A general lack of vigor and development, resulting in plants that are significantly smaller than their healthy counterparts.

Anthocyanin Accumulation: In some species, a reddish or purple discoloration may appear on the stems and leaves due to the accumulation of anthocyanin pigments, a common plant stress response.

Ultimately, the combination of these effects leads to the death of the susceptible plant, typically within 4 to 6 weeks under favorable growing conditions. cambridge.org

Table 4: Summary of Physiological and Morphological Effects in Susceptible Plants

Effect CategorySpecific ManifestationTimeline
Immediate Biochemical Inhibition of Acetolactate Synthase (ALS). cabidigitallibrary.orgplos.orgHours
Subsequent Biochemical Depletion of valine, leucine, and isoleucine pools. cabidigitallibrary.orgHours to Days
Primary Physiological Cessation of cell division and growth in meristems. cambridge.orgWithin days
Secondary Physiological Inhibition of photosynthesis; disruption of protein synthesis.Days to Weeks
Morphological (Visible) Stunting, chlorosis (yellowing), development of necrotic lesions, potential anthocyanin accumulation (red/purple color). cambridge.orgDays to Weeks
Terminal Systemic necrosis and plant death. cambridge.orgWeeks

Growth and Developmental Inhibition

The primary mechanism by which this compound and other sulfonylurea herbicides inhibit plant growth is through the targeted disruption of branched-chain amino acid (BCAA) biosynthesis. ijpras.comscielo.br This process is centered on the inhibition of a critical enzyme known as acetolactate synthase (ALS), also referred to as acetohydroxyacid synthase (AHAS). ijpras.comscielo.bricrisat.org

ALS is the first and rate-limiting enzyme in the metabolic pathway responsible for synthesizing valine, leucine, and isoleucine. ijpras.comijcmas.comfrontiersin.org These three BCAAs are essential amino acids, meaning they are vital for protein synthesis and, consequently, for normal plant growth and development. ijpras.comjustia.comgoogle.com The synthesis of BCAAs occurs within the plastids of plant cells. google.com

Table 1: Summary of this compound's Primary Mechanism of Action | Component | Function/Role | Effect of this compound | Reference | | :--- | :--- | :--- | :--- | | Target Enzyme | Acetolactate Synthase (ALS) / Acetohydroxyacid Synthase (AHAS) | Catalyzes the first step in BCAA synthesis. | Inhibits enzyme activity, blocking the pathway. | ijpras.comscielo.bricrisat.org | | Affected Pathway | Branched-Chain Amino Acid (BCAA) Biosynthesis | Produces essential amino acids: valine, leucine, and isoleucine. | Pathway is disrupted, leading to amino acid starvation. | ijpras.comijcmas.comjustia.com | | Cellular Impact | Protein Synthesis and Cell Division | Essential for constructing new cells and tissues. | Halts, leading to the cessation of plant growth. | ijpras.comjustia.com | | Organismal Impact | Shoot and Root Growth | Elongation and development of the plant body. | Growth is inhibited, leading to stunting and eventual death. | researchgate.netnih.govmdpi.com |

Secondary Physiological Effects: Photosynthesis and Oxidative Stress Responses

Beyond the primary inhibition of amino acid synthesis, the physiological stress imposed by sulfonylurea herbicides like this compound can lead to significant secondary effects, notably impacting photosynthesis and inducing oxidative stress.

Studies on wheat plants treated with sulfonylurea herbicides, such as metsulfuron (B56326) and iodosulfuron, have shown marked changes in photosynthetic parameters. scielo.br These changes include reductions in the photosynthetic rate, stomatal conductance, and transpiration. scielo.br Under stress, plants may close their stomata as a defense mechanism to conserve water, which in turn reduces CO2 uptake and disrupts photosynthesis. scielo.br The initial symptoms of chlorosis (yellowing) and subsequent necrosis observed in affected plants are visible manifestations of the disruption to photosynthetic processes and pigment content. scielo.brhansatech-instruments.com The degradation of chlorophyll, the primary pigment for capturing light energy, is a common response to herbicide-induced stress. hansatech-instruments.comresearcherslinks.comgfz-potsdam.de

The application of sulfonylurea herbicides has also been shown to evoke oxidative stress in plants. researchgate.netcabidigitallibrary.org This stress is characterized by the overproduction of reactive oxygen species (ROS), such as superoxide (B77818) radicals (O₂⁻), hydrogen peroxide (H₂O₂), and hydroxyl radicals (OH⁻). scielo.brnih.govnih.gov While ROS are normal byproducts of aerobic metabolism, their excessive accumulation can overwhelm the plant's antioxidant defense systems. nih.govfrontiersin.org This imbalance leads to oxidative damage to vital cellular components, including lipids, proteins, and nucleic acids. scielo.br A key indicator of this damage is lipid peroxidation, the process where ROS attack lipids in cell membranes, leading to membrane damage and loss of function. researchgate.netnih.gov An increase in malondialdehyde (MDA), a product of lipid peroxidation, has been observed in plants treated with sulfonylureas, confirming the occurrence of oxidative stress. researchgate.netnih.gov

Table 2: Secondary Physiological Effects of Sulfonylurea Herbicides

Physiological Process Observed Effect Mechanism/Indicator Reference
Photosynthesis Reduced photosynthetic rate, stomatal conductance, and transpiration. Stomatal closure, chlorosis, necrosis, and degradation of photosynthetic pigments. scielo.brhansatech-instruments.com
Oxidative Stress Increased production of Reactive Oxygen Species (ROS). Leads to cellular damage. scielo.brresearchgate.netcabidigitallibrary.org
Lipid Peroxidation Damage to cell membranes. Indicated by increased levels of malondialdehyde (MDA). researchgate.netnih.gov

Induced Reproductive Aberrations: Case Studies of Male Sterility

A significant reproductive aberration associated with the application of certain sulfonylurea herbicides at sub-lethal concentrations is the induction of male sterility. frontiersin.orgphytojournal.comnih.gov This phenomenon, where a plant is unable to produce functional pollen, has been studied extensively, particularly with the sulfonylurea herbicide Tribenuron-methyl (B105370) (TM) in cruciferous plants like rapeseed (Brassica napus) and Brassica juncea. nih.govjst.go.jpnih.gov

The mechanism for this induced male sterility is a direct extension of the herbicide's primary mode of action but is characterized by its tissue-specific intensity. Research has shown that following foliar application, TM accumulates to a greater degree in the anthers—the male reproductive organs—compared to vegetative tissues like leaves and stems. nih.gov This targeted accumulation leads to a more potent, anther-specific inhibition of the ALS enzyme. nih.govjst.go.jp

The resulting severe starvation of branched-chain amino acids specifically within the developing anthers triggers a cascade of events leading to pollen abortion. nih.gov One of the key cellular processes implicated is autophagy, a mechanism for the bulk degradation of cellular components. nih.gov In TM-treated anthers, elevated levels of autophagy are observed, leading to programmed cell death of the tapetum, a nutritive cell layer essential for pollen development and maturation. nih.govjst.go.jp The premature degeneration of the tapetum ultimately results in the formation of non-viable pollen, rendering the plant male-sterile while often leaving female fertility largely unaffected. ijcmas.comnih.gov

This chemically induced male sterility (CIMS) has been explored as a tool for producing hybrid seeds in various crops, as it eliminates the need for manual or genetic emasculation. google.comphytojournal.comnih.gov Studies have demonstrated that applying sulfonylureas like chlorsulfuron, nicosulfuron (B1678754), and tribenuron-methyl can induce high rates of male sterility (over 90%) in multiple cultivars of oilseed rape. nih.govchinacrops.org

**Table 3: Mechanism of Sulfonylurea-Induced Male Sterility in *Brassica napus***

Stage Event Consequence Reference
Application Foliar spraying with sub-lethal dose of Tribenuron-methyl (TM). Herbicide is absorbed by the plant. frontiersin.orgnih.gov
Transport Polar transport and accumulation of TM in anthers. Higher concentration of the herbicide in male reproductive tissues. nih.gov
Enzyme Inhibition Anther-specific inhibition of Acetolactate Synthase (ALS). Severe, localized starvation of branched-chain amino acids (BCAAs). nih.govjst.go.jp
Cellular Response Induction of autophagic cell death. Premature degradation of the tapetum. nih.gov
Reproductive Outcome Pollen abortion and failure to produce functional pollen. Male sterility is induced, while pistil function may remain viable. nih.govjst.go.jpnih.gov

Efficacy and Herbicidal Spectrum of Iofensulfuron

Efficacy Against Key Target Weed Biotypes

Iofensulfuron demonstrates high efficacy against several economically significant grass and broadleaf weed biotypes, particularly in cereal crops like wheat and barley. researchgate.netbadikheti.com Products containing iodosulfuron-methyl-sodium (B134614) (a component of this compound) are noted for their effectiveness against a range of weeds, including those that have developed resistance to other herbicide classes. ontosight.ai

Key target grass weeds include wild oats (Avena fatua), various ryegrass species, and Phalaris minor. badikheti.comawiner.com Among broadleaf weeds, it shows strong control of species such as cleavers (Galium aparine), chickweed (Stellaria media), and common poppy (Papaver rhoeas). awiner.com The efficacy is often dependent on the weed's growth stage at the time of application, with earlier stages being more susceptible. badikheti.com For instance, a product containing iodosulfuron-methyl-sodium is recommended for wild oats at the 1 to 3 leaf stage. genfarm.com.au

The following table summarizes the efficacy of a product containing Iodosulfuron-methyl-sodium against various key weed biotypes.

Table 1: Efficacy of this compound-based Herbicide Against Key Weed Biotypes

Weed Species Common Name Growth Stage for Optimal Control Efficacy Level
Avena spp. Wild Oats 1 to 3 leaf (Z11 to Z13) Control genfarm.com.au
Lolium rigidum Annual Ryegrass 1 to 3 leaf (Z11 to Z13) Control genfarm.com.au
Phalaris spp. Phalaris Up to early tillering Suppression genfarm.com.au
Galium aparine Cleavers Up to 3 whorls Control awiner.com
Stellaria media Chickweed Cotyledon to 6 leaf Control awiner.comgenfarm.com.au
Papaver rhoeas Common Poppy Cotyledon to 6 leaf Control awiner.comgenfarm.com.au
Fumaria densiflora Denseflower Fumitory Cotyledon to 4 leaf Control genfarm.com.au
Capsella bursa-pastoris Shepherd's Purse Cotyledon to 6 leaf Control genfarm.com.au
Veronica spp. Speedwell Not specified Control awiner.com
Thlaspi arvense Field Pennycress Not specified Control awiner.com

Spectrum of Control Across Diverse Annual and Perennial Weed Species

This compound is characterized by its broad-spectrum activity, providing post-emergence control of a wide array of both annual and perennial weeds. ontosight.ailabelsds.com This makes it a versatile tool in weed management programs for cereal crops and turf. researchgate.netlabelsds.com

Its primary strength lies in the control of numerous annual grass and broadleaf weeds. oapi.int Formulations combining this compound with other active ingredients like mesosulfuron (B3052292) or diflufenican (B1670562) further broaden this spectrum. badikheti.combayer.co.uk For example, a combination product controls annual and rough-stalked meadow-grass effectively until the three-tiller stage (GS23). bayer.co.uk

While highly effective on many annuals, control of established perennial weeds can be more challenging. Some perennial species are suppressed rather than fully controlled. au-plovdiv.bg For example, research on the aquatic perennial weed Elodea canadensis showed that this compound‐sodium could reduce shoot length by up to 45%. cabidigitallibrary.org The control of perennial weeds often depends on application timing to coincide with the plant's active growth phase, which facilitates the translocation of the systemic herbicide to underground roots and rhizomes. ncsu.edu

The following table provides an overview of the spectrum of weeds controlled by this compound-based products, categorized by type.

Table 2: Spectrum of Weed Control for this compound

Category Weed Species Common Name Type
Grasses Avena fatua Wild Oats Annual awiner.com
Lolium rigidum Annual Ryegrass Annual awiner.com
Lolium multiflorum Italian Ryegrass Annual awiner.com
Bromus spp. Brome species Annual awiner.com
Phalaris minor Canary Grass Annual badikheti.com
Sorghum halepense Johnson Grass Perennial au-plovdiv.bg
Poa annua Annual Meadow-grass Annual bayer.co.uk
Broadleaf Galium aparine Cleavers Annual awiner.com
Stellaria media Chickweed Annual awiner.com
Papaver rhoeas Common Poppy Annual awiner.com
Veronica spp. Speedwell Annual awiner.com
Thlaspi arvense Field Pennycress Annual awiner.com
Capsella bursa-pastoris Shepherd's Purse Annual genfarm.com.au
Lamium purpureum Red Deadnettle Annual bayer.co.uk
Matricaria spp. Mayweeds Annual bayer.co.uk
Cirsium arvense Creeping Thistle Perennial cabidigitallibrary.org
Convolvulus arvensis Field Bindweed Perennial au-plovdiv.bgcabidigitallibrary.org
Vicia sativa Wild Vetch Annual genfarm.com.au
Aquatic Elodea canadensis Canadian Pondweed Perennial cabidigitallibrary.org

Factors Influencing Herbicidal Performance in Field Settings

The field performance of this compound, like other sulfonylurea herbicides, is not static and can be significantly influenced by a range of environmental and biological factors.

Temperature: Temperature plays a critical role in herbicide activity. The optimal temperature for most herbicides is between 10–25 °C. genfarm.com.au For sulfonylureas, both abnormally cool and high temperatures can negatively impact performance. researchgate.net Cool conditions can slow the herbicide's detoxification process within the crop, potentially leading to injury, while very high temperatures can also increase the risk of crop damage. researchgate.net Conversely, low soil temperatures (e.g., below 18°C) have been shown to reduce the efficacy of some sulfonylurea herbicides on target weeds. ontosight.ai

Humidity and Rainfall: High relative humidity is beneficial for the efficacy of sulfonylurea herbicides. awiner.com It slows the drying of spray droplets on the leaf surface, allowing for a longer period of absorption. genfarm.com.au Performance is generally better when atmospheric humidity is high (90–100%) compared to low (40–50%). awiner.com Rainfall shortly after application can wash the product off the leaves, but adequate soil moisture is necessary for root uptake and for keeping weeds actively growing and susceptible. fmc-agro.co.uk However, applications should not be made if rainfall is expected within a few hours, as this can reduce efficacy. genfarm.com.aubayer.co.uk

Soil Moisture: The efficacy of sulfonylureas is generally reduced when weeds are under moisture stress. oapi.int Drought conditions can cause plants to develop a thicker, waxier cuticle on their leaves, which acts as a barrier and reduces herbicide uptake. epa.gov

Soil pH: Soil and water pH can significantly affect sulfonylurea herbicides. The solubility of many sulfonylureas is lower in acidic (low pH) conditions, which can reduce their effectiveness. ekb.eg Their solubility and activity generally increase in neutral to alkaline (higher pH) spray solutions. ekb.eg However, the persistence of sulfonylureas in the soil is also greater at higher pH levels, as chemical hydrolysis—a primary degradation pathway in acidic soils—is slowed. regulations.gov In neutral to alkaline soils, microbial degradation becomes the main pathway for breakdown. syngenta.co.uk

Weed Growth Stage and Size: The growth stage of the target weed is one of the most critical factors for success. Post-emergence herbicides like this compound are most effective when applied to small, actively growing weeds. fmc-agro.co.uk As weeds mature, they become larger and less susceptible, often requiring higher application rates or alternative control measures. fmc-agro.co.uk For many annual weeds, application at the 2- to 4-leaf stage is ideal.

Weed Health and Stress: Herbicides perform best on healthy, actively growing weeds. Weeds that are under stress from factors such as drought, waterlogging, temperature extremes, or nutrient deficiencies are harder to control. epa.gov Stress slows the plant's metabolic processes, including the translocation systems that move systemic herbicides like this compound to their site of action within the plant.

Soil Microbial Activity: The degradation of sulfonylurea herbicides in the soil is heavily influenced by microbial activity, particularly in soils with neutral to alkaline pH. syngenta.co.uk Soils with active microbial populations can break down the herbicide more quickly. In some cases, repeated applications of sulfonylureas can lead to enhanced microbial degradation, where soil microbes adapt to use the herbicide as a source of nutrients, potentially reducing its persistence and residual activity over time. syngenta.co.uk

Herbicide Resistance: The repeated use of herbicides with the same mode of action places selection pressure on weed populations, which can lead to the evolution of herbicide-resistant biotypes. As an ALS inhibitor (Group 2 herbicide), this compound's effectiveness can be compromised if used exclusively without rotation or tank-mixing with herbicides from different action groups.

Dynamics of Herbicide Resistance to Iofensulfuron

Mechanisms of Iofensulfuron Resistance in Weed Populations

Resistance to herbicides, including ALS inhibitors like this compound, is broadly categorized into two main types: target-site resistance (TSR) and non-target-site resistance (NTSR). mdpi.comfrontiersin.org

Target-Site Resistance (TSR): Allelic Variations and Amino Acid Substitutions in ALS

Target-site resistance is a primary mechanism of resistance against ALS-inhibiting herbicides. mdpi.com It occurs when a mutation in the gene encoding the target enzyme—in this case, the ALS gene—prevents the herbicide from binding effectively. mdpi.com This allows the enzyme to continue its function of synthesizing essential amino acids, rendering the plant resistant to the herbicide's effects. mdpi.comfrontiersin.org Overexpression or amplification of the target gene can also result in TSR. mdpi.com

Resistance to ALS inhibitors is most commonly caused by single nucleotide polymorphisms (SNPs) in the ALS gene, which result in specific amino acid substitutions at the herbicide's binding site. frontiersin.org Research has identified at least eight conserved amino acid positions within the ALS enzyme where substitutions can confer resistance: Ala-122, Pro-197, Ala-205, Phe-206, Asp-376, Arg-377, Trp-574, and Ser-653. scielo.brfrontiersin.orgmdpi.com

Mutations at the Pro-197 position are the most frequently reported, followed by substitutions at Trp-574. cambridge.orgfrontiersin.orgnih.gov Different amino acid substitutions at the same position can lead to varying levels and patterns of resistance. frontiersin.org For example, several substitutions at the Pro-197 codon, including Pro197His, Pro197Thr, Pro197Leu, and Pro197Asn, have been identified in resistant corn poppy (Papaver rhoeas) populations. researchgate.net

Amino Acid PositionOriginal Amino AcidSubstituted Amino Acid(s)Reported in Weed Species (Example)Citation(s)
122 Alanine (Ala)Threonine (Thr), Valine (Val), Asparagine (Asn)Echinochloa crus-galli, Amaranthus hybridus cambridge.orgnih.gov
197 Proline (Pro)Serine (Ser), Leucine (Leu), Threonine (Thr), Histidine (His), Glutamine (Gln), Asparagine (Asn)Echinochloa crus-galli, Papaver rhoeas, Stellaria media, Bromus japonicus frontiersin.orgmdpi.comresearchgate.netnih.gov
205 Alanine (Ala)Valine (Val)Amaranthus spp. scielo.brmdpi.com
376 Aspartate (Asp)Glutamate (Glu)Digitaria sanguinalis, Chenopodium album frontiersin.orgmdpi.com
574 Tryptophan (Trp)Leucine (Leu)Echinochloa crus-galli, Stellaria media, Amaranthus palmeri frontiersin.orgresearchgate.netnih.gov
653 Serine (Ser)Asparagine (Asn), Threonine (Thr)Echinochloa oryzicola, Amaranthus spp. scielo.brmdpi.com

A single mutation in the ALS gene can confer resistance not only to the selecting herbicide but also to other herbicides within the same mode-of-action group, a phenomenon known as cross-resistance. frontiersin.org The pattern of cross-resistance depends on the specific amino acid substitution and the weed species. frontiersin.org

For instance, the Trp-574-Leu mutation generally confers broad resistance to both sulfonylurea (SU) herbicides (like this compound) and imidazolinone (IMI) herbicides. frontiersin.orgnih.gov In contrast, mutations at Pro-197 often confer high-level resistance to SUs but not always to IMIs, depending on the specific amino acid change. nih.gov The Pro-197-Thr mutation in Bromus japonicus conferred high resistance to the SU herbicide mesosulfuron-methyl (B1676312), but much lower resistance to the IMI herbicide imazamox (B1671737) and the triazolopyrimidine (TP) herbicide penoxsulam. frontiersin.org Similarly, a study on greater beggarticks (Bidens spp.) identified three distinct cross-resistance patterns: resistance to both IMI and SU herbicides, resistance to IMI, SU, and TP herbicides, and resistance exclusively to IMI herbicides, likely due to different point mutations in the ALS gene. scielo.br

MutationWeed Species (Example)Resistance PatternCitation(s)
Pro-197-Gln Stellaria mediaResistant to sulfonylureas (e.g., metsulfuron), but not triazolopyrimidines (e.g., florasulam). researchgate.net
Pro-197-Ser Echinochloa oryzicolaConfers resistance to triazolopyrimidines, imidazolinones, sulfonylureas, and pyrimidinyl benzoates. mdpi.com
Trp-574-Leu Stellaria media, Amaranthus palmeriConfers resistance to both sulfonylureas and triazolopyrimidines; also to thifensulfuron-methyl (B1681301) (SU) and imazamox (IMI). frontiersin.orgresearchgate.net
Ala-122-Thr Amaranthus hybridusConfers resistance to imidazolinones but not to chlorimuron (B1205186) (SU) or pyrithiobac (B56207) (PTB). cambridge.org
Ser-653-Asn Amaranthus hybridusConfers resistance to imidazolinones but not sulfonylureas. cambridge.orgnih.gov

Non-Target Site Resistance (NTSR): Multifactorial Resistance Mechanisms

Non-target-site resistance (NTSR) encompasses a variety of mechanisms that prevent a lethal dose of the herbicide from reaching its target site. growiwm.orgresearchgate.net These mechanisms are often complex and polygenic, involving reduced herbicide uptake or translocation, herbicide sequestration, or, most commonly, enhanced metabolic detoxification. mdpi.comnih.gov A critical concern with NTSR is its potential to confer resistance to herbicides from different chemical classes and with different modes of action, a phenomenon known as multiple resistance. growiwm.orgnih.gov

Enhanced metabolic resistance is a major NTSR mechanism where weeds evolve the ability to rapidly detoxify herbicides before they can cause significant damage. researchgate.net This process typically involves large and diverse enzyme families that modify the herbicide into non-toxic or less-toxic forms. researchgate.net The primary enzyme superfamilies implicated in herbicide metabolism are Cytochrome P450 monooxygenases (CYPs or P450s) and Glutathione (B108866) S-transferases (GSTs). nih.govplos.orgfrontiersin.org

Cytochrome P450 Monooxygenases (CYPs): This is a large family of enzymes that catalyze a wide range of oxidative reactions. ufl.edu In the context of herbicide resistance, CYPs can hydroxylate or dealkylate the herbicide molecule, which is often the first step in its detoxification. nih.govnih.gov The involvement of P450s can be indicated by using inhibitors like malathion, which can reverse resistance by blocking P450 activity. researchgate.netnih.gov Overexpression of specific P450 genes has been linked to resistance to ALS inhibitors in various weed species. nih.gov

Glutathione S-Transferases (GSTs): GSTs are another crucial family of detoxification enzymes. plos.org They catalyze the conjugation of the herbicide (or its metabolite) with the endogenous antioxidant glutathione. plos.orgplos.org This process increases the herbicide's water solubility, facilitating its subsequent sequestration into vacuoles or further degradation. researchgate.netgoogleapis.com Enhanced GST activity has been associated with NTSR in multiple weed populations. frontiersin.org

The evolution of enhanced metabolic resistance poses a significant threat to chemical weed control, as it can lead to broad cross-resistance, rendering multiple herbicide groups ineffective. nih.govnih.gov

Enzyme SuperfamilyFunction in Herbicide MetabolismExamples of Involvement in ResistanceCitation(s)
Cytochrome P450 Monooxygenases (CYPs) Catalyze oxidative reactions (e.g., hydroxylation, dealkylation) that modify and detoxify herbicides.Implicated in resistance to ALS inhibitors in Lolium rigidum, Alopecurus myosuroides, and Bromus japonicus. nih.govfrontiersin.orghracglobal.com
Glutathione S-Transferases (GSTs) Catalyze the conjugation of herbicides with glutathione, increasing water solubility and facilitating detoxification.Enhanced expression linked to NTSR in Alopecurus myosuroides and resistance to multiple fungicides in Rhizoctonia solani. plos.orgfrontiersin.orgnih.gov
Glucosyltransferases (GTs) Transfer glucose molecules to herbicide metabolites, further increasing their polarity and aiding in sequestration.Implicated in the detoxification pathway in Alopecurus myosuroides and Bromus japonicus. nih.gov
ATP-Binding Cassette (ABC) Transporters Act as pumps to transport herbicides or their metabolites into vacuoles, sequestering them away from their target sites.Identified as a potential resistance mechanism in Bromus japonicus. frontiersin.orgnih.gov
Impaired Herbicide Uptake or Translocation

One of the mechanisms of non-target-site resistance (NTSR) that can contribute to the reduced efficacy of herbicides is the impaired uptake or translocation of the active ingredient within the plant. nih.govfrontiersin.org This mechanism prevents the herbicide from reaching the target site—the ALS enzyme located in the plant's growing points—in sufficient quantities to be lethal.

While specific research on this compound is limited, studies on other ALS-inhibiting herbicides have demonstrated the role of this resistance mechanism. For instance, reduced absorption and translocation have been identified as resistance mechanisms in various weed species to herbicides like glyphosate (B1671968). frontiersin.org The process involves modifications in the plant's physiological processes that limit the entry of the herbicide through the leaf cuticle or its subsequent movement through the plant's vascular systems (xylem and phloem). umn.edu

Factors that can influence herbicide uptake and translocation include the physical and chemical properties of the leaf surface, such as the thickness of the cuticle and the amount of wax, which can be affected by environmental conditions like temperature and humidity. agric.wa.gov.au Plants under stress may exhibit reduced absorption of foliar-applied herbicides. agric.wa.gov.au In some cases of resistance, glyphosate has been observed to become concentrated in the leaves rather than being translocated throughout the plant. nih.gov This type of resistance, which has been shown to be heritable, effectively reduces the amount of herbicide reaching the meristematic tissues where the ALS enzyme is most active. nih.gov

It is important to note that reduced uptake and translocation are often considered contributing factors to resistance, which can act in concert with other NTSR mechanisms, such as enhanced metabolic detoxification of the herbicide.

Genetic Basis of NTSR: Quantitative Trait Loci (QTL) and Genomic Approaches

The genetic basis of non-target-site resistance (NTSR) is often complex and polygenic, meaning it is controlled by multiple genes, each with a small effect. This complexity makes NTSR more challenging to study compared to target-site resistance (TSR), which is often conferred by a single gene mutation. Identifying the specific genes and genetic regions responsible for NTSR mechanisms like impaired uptake and translocation requires advanced molecular techniques such as Quantitative Trait Locus (QTL) mapping and other genomic approaches. nih.govscienceopen.com

QTL mapping is a statistical method that links phenotypic data (the observed traits, such as herbicide resistance) with genotypic data (molecular markers) in a segregating population to identify regions on the chromosomes that contain genes associated with the trait. nih.govnih.govscienceasia.orgmdpi.com This approach has been successfully used to identify QTLs associated with resistance to various stressors in plants, including diseases and insect pests. scienceopen.comnih.gov For herbicide resistance, QTL analysis can pinpoint genomic regions that harbor genes involved in herbicide uptake, translocation, or metabolism.

Genomic analyses, such as whole-genome sequencing and transcriptomics (RNA-Seq), provide a more comprehensive view of the genetic changes associated with herbicide resistance. nih.govmdpi.comfrontiersin.org These approaches can identify specific genes that are overexpressed or mutated in resistant plants compared to susceptible ones. For example, genes encoding transport proteins (like ABC transporters) or metabolic enzymes (such as cytochrome P450s and glutathione S-transferases) are often implicated in NTSR. nih.gov

While specific QTL mapping or genomic studies on this compound resistance were not found in the available literature, research on other sulfonylurea herbicides and other modes of action has shed light on the genetic complexity of NTSR. For example, studies on mesosulfuron-methyl resistance in Bromus japonicus have identified candidate genes involved in metabolism-based resistance through transcriptomic analysis. nih.gov

Table 1: Examples of Genomic Approaches Used in Herbicide Resistance Research

Genomic ApproachDescriptionPotential Findings Related to NTSR
QTL Mapping Identifies genomic regions associated with a quantitative trait by analyzing the inheritance of molecular markers and the trait in a population. nih.govnih.govLocation of major and minor genes contributing to herbicide resistance, including those involved in reduced uptake and translocation. scienceopen.com
RNA-Sequencing (RNA-Seq) Measures the expression levels of thousands of genes simultaneously to identify differentially expressed genes between resistant and susceptible plants.Identification of upregulated genes encoding transporters or metabolic enzymes that could confer resistance. nih.gov
Whole-Genome Sequencing (WGS) Determines the complete DNA sequence of an organism's genome, allowing for the identification of all genetic variations. nih.govmdpi.comDiscovery of mutations, insertions, deletions, and copy number variations in genes associated with NTSR.

This table presents general applications of genomic approaches in herbicide resistance research, as specific data for this compound is not available.

Evolutionary Dynamics of this compound Resistance

The evolution of herbicide resistance in a weed population is a process of natural selection, where the repeated application of a herbicide creates a strong selection pressure that favors the survival and reproduction of rare, naturally occurring resistant individuals. hracglobal.com The dynamics of this evolution for this compound, as with other ALS inhibitors, are influenced by several key factors.

The initial frequency of resistance alleles in the weed population is a critical determinant of how quickly resistance evolves. Even before the first application of a herbicide, a very small number of individuals in a weed population may possess genes that confer resistance. hracglobal.com For ALS inhibitors, the risk of resistance evolution is considered high because mutations conferring resistance can occur at several points in the ALS gene without significantly compromising the enzyme's function.

The intensity of the selection pressure, which is related to the frequency and efficacy of the herbicide application, also plays a major role. croplife.org.au Continuous use of this compound or other herbicides with the same mode of action year after year in the same field will rapidly select for resistant biotypes, leading to a decline in weed control. croplife.org.au

The inheritance of the resistance trait is another important factor. Resistance can be inherited as a dominant or semi-dominant trait, which means that even heterozygous individuals will exhibit some level of resistance, accelerating the spread of the resistance gene through the population. nih.gov

Finally, the fitness of the resistant individuals in the absence of the herbicide can influence the evolutionary dynamics. If a resistance gene carries a significant fitness cost (e.g., reduced growth or seed production), its frequency may decline in the population when the herbicide is not used. However, for many types of herbicide resistance, the fitness cost is low or negligible, allowing the resistance to persist in the population even when the selection pressure is removed.

The evolutionary response to a herbicide can be modeled to understand and predict the rate at which resistance may develop under different management scenarios. frontiersin.orgnih.govplos.orgarxiv.orgwur.nl These models can incorporate factors such as the initial resistance frequency, the selection pressure, and the fitness cost of resistance to provide insights into the long-term sustainability of a particular herbicide.

Resistance Management Strategies and Sustainable Implementation

To preserve the long-term efficacy of this compound and other herbicides, it is crucial to implement proactive resistance management strategies. These strategies aim to reduce the selection pressure for resistance by diversifying weed control methods. growiwm.orgiastate.eduhracglobal.com

Diversification of Herbicide Modes of Action

A cornerstone of chemical resistance management is the diversification of herbicide modes of action. bayer.co.uk Relying on a single mode of action, such as the ALS inhibition of this compound, places a consistent selection pressure on weed populations, inevitably leading to the selection of resistant individuals. croplife.org.au

To mitigate this, farmers should rotate herbicides with different modes of action between growing seasons and, where possible, use tank mixtures of herbicides with different modes of action that are effective against the target weeds. croplife.org.augrowiwm.org This approach makes it less likely that a weed will survive that is resistant to multiple modes of action simultaneously. The Herbicide Resistance Action Committee (HRAC) classifies herbicides into groups based on their mode of action to facilitate the selection of diverse herbicide programs.

Table 2: Example of Herbicide Rotation Strategy to Manage Resistance

YearCropPre-emergence Herbicide (HRAC Group)Post-emergence Herbicide (HRAC Group)
1 CornAtrazine (Group 5) + S-metolachlor (Group 15)This compound (Group 2) + Dicamba (Group 4)
2 SoybeanFlumioxazin (Group 14)Glufosinate (Group 10)
3 WheatPyroxasulfone (Group 15)2,4-D (Group 4)

This table provides a hypothetical example of a diversified herbicide program and does not constitute a specific recommendation.

Non-Chemical Weed Control Integration

Key non-chemical control methods include:

Crop Rotation: Planting different crops in successive seasons can disrupt the life cycles of specific weeds and allow for the use of different weed management practices. hracglobal.com

Mechanical Weed Control: Tillage, cultivation, and hand-weeding can effectively control weeds, especially in the early stages of crop growth. hracglobal.com

Cover Crops: Planting cover crops can suppress weed growth by competing for light, water, and nutrients. agriculture.com

Mulching: Applying organic or synthetic mulches to the soil surface can prevent weed seed germination. mdpi.com

Harvest Weed Seed Control (HWSC): Practices like narrow-windrow burning can destroy weed seeds at harvest, preventing them from entering the soil seedbank. agriculture.com

Sanitation: Cleaning farm equipment between fields can prevent the spread of resistant weed seeds. hracglobal.com

By combining these non-chemical tactics with a judicious and diverse use of herbicides, the evolution of resistance to this compound can be significantly delayed, ensuring its continued value as a weed control tool. growiwm.org

Environmental Fate and Behavior of Iofensulfuron in Agroecosystems

Degradation Pathways in Soil Environments

The persistence of a herbicide in the soil is determined by its degradation rate, which is influenced by a combination of non-biological and biological processes. fao.org

Abiotic Transformation Processes: Photolysis and Hydrolysis

Abiotic degradation involves the chemical transformation of a compound without the involvement of microorganisms. chemsafetypro.comnormecows.com Key processes include photolysis (degradation by sunlight) and hydrolysis (reaction with water). fao.orgchemsafetypro.com

Photolysis: The rate of photolysis is dependent on the absorption of light energy. uludag.edu.tr For many pesticides, photolytic degradation on soil surfaces can be a significant dissipation pathway, although this is highly influenced by factors such as soil moisture. nih.goveuropa.eu For instance, studies on the related sulfonylurea herbicide, iodosulfuron-methyl-ester, have shown that direct phototransformation is possible under normal environmental conditions. nih.gov However, specific soil photolysis half-life (DT₅₀) values for Iofensulfuron are not readily found in current scientific literature. herts.ac.uk

Hydrolysis: This process involves the cleavage of chemical bonds by water and can be significantly affected by the pH of the soil or water. fao.orgchemsafetypro.com Some sulfonylurea herbicides are more stable in neutral or slightly alkaline environments, with degradation rates increasing in acidic conditions. nih.gov The hydrolysis rate is a key factor in determining a chemical's persistence in aqueous environments. chemsafetypro.com Specific hydrolysis DT₅₀ values for this compound at different pH levels (e.g., 5, 7, and 9) are required for a complete assessment but are not currently available. herts.ac.uk

Biotic Degradation: Microbial Activity and Biotransformation

Biotic degradation, or biodegradation, is the breakdown of substances by living organisms, primarily soil microorganisms like bacteria and fungi. chemsafetypro.commdpi.com This is often the primary method of dissipation for herbicides in soil. nih.gov

Microbial Activity and Biotransformation: Microorganisms can use herbicides as a source of carbon and energy or transform them through co-metabolism. mdpi.comk-state.edu The rate of microbial degradation is influenced by soil type, temperature, moisture, and the existing microbial population. nih.gov Studies on other herbicides have shown that degradation can lead to the formation of various metabolites, which may have different environmental properties than the parent compound. ekb.eg Research to identify the specific microbial communities capable of degrading this compound and the resulting biotransformation products and their half-lives is needed. vulcanchem.comnih.gov

Transport and Mobility in Soil and Water Compartments

The movement of a herbicide from its application site is a critical component of its environmental risk profile. Transport can occur through leaching, surface runoff, and volatilization. cdc.gov

Leaching Potential and Groundwater Contamination Dynamics

Leaching is the downward movement of a chemical through the soil profile with water. epa.gov

Leaching Potential: A key indicator of leaching potential is the soil organic carbon-water (B12546825) partitioning coefficient (Koc). regulations.gov A low Koc value suggests weak adsorption to soil particles and higher mobility. regulations.gov For example, the herbicide prosulfuron, with Koc values between 15.2 and 41.3 L/kg, is considered mobile and has the potential to leach. regulations.gov The Groundwater Ubiquity Score (GUS), which combines a pesticide's half-life and Koc value, is another tool used to estimate leaching potential. fairway-is.eu To assess the risk of this compound contaminating groundwater, its Koc value and soil degradation half-life are essential but are not currently documented in available sources. herts.ac.ukherts.ac.uk

Surface Runoff and Sediment Transport

Surface runoff is the movement of pesticides dissolved in water or adsorbed to soil particles across the soil surface. nih.gov

Runoff and Sediment Transport: The amount of a pesticide lost via runoff depends on its solubility, its adsorption to soil, the intensity of rainfall, soil type, and topography. herts.ac.uk Pesticides with low water solubility and a high affinity for soil particles are more likely to be transported with eroded sediment. nih.gov Conversely, highly soluble compounds are more likely to be transported in the water phase of runoff. herts.ac.uk Data on this compound's solubility and adsorption characteristics are needed to predict its behavior in surface runoff and its potential to be transported with sediment into aquatic systems. vulcanchem.com

Volatilization Characteristics

Volatilization is the process by which a chemical transforms from a solid or liquid state into a gas and moves into the atmosphere. uludag.edu.tr

Volatilization Potential: This is governed by a chemical's vapor pressure and its Henry's Law constant, which describes the partitioning between air and water. uludag.edu.trwikipedia.org Factors such as temperature, soil moisture, and wind speed also influence the rate of volatilization. uludag.edu.tr Pesticides with high vapor pressures and high Henry's Law constants are more likely to volatilize from moist soil surfaces. uludag.edu.tr Specific values for this compound's vapor pressure and Henry's Law constant are required to evaluate its potential for atmospheric transport but are not found in the reviewed literature. herts.ac.ukherts.ac.uk

Persistence and Dissipation Kinetics in Varying Environmental Matrices

Factors Influencing Environmental Half-Life (e.g., Soil Properties, Climatic Conditions)

The environmental half-life of a pesticide is a key indicator of its persistence. This value can be significantly influenced by a range of factors including the physical and chemical properties of the soil (such as texture, organic matter content, and pH), as well as climatic conditions like temperature and moisture. iastate.edu For instance, the degradation of some herbicides has been shown to be faster in warmer, wetter conditions due to increased microbial activity. mdpi.com However, specific research quantifying the impact of these factors on the half-life of this compound is not currently published. General principles of pesticide degradation suggest that soil properties and climate would play a significant role, but without dedicated studies on this compound, these effects remain unquantified for this specific compound.

Spatial and Temporal Variations in Dissipation Rates

The dissipation rate of a pesticide can vary both spatially, across different locations within a field or region, and temporally, over different seasons or times of the year. This variability is often linked to the same factors that influence its half-life, such as differences in soil type and weather patterns across a landscape. acs.org Studies on other herbicides have demonstrated that dissipation can differ significantly between fields due to these variations. acs.org However, there is a notable absence of research investigating the spatial and temporal variations in the dissipation rates of this compound. Such studies would be essential for understanding its behavior under real-world agricultural conditions.

Due to the lack of specific data on the persistence, dissipation kinetics, and factors influencing the environmental half-life of this compound, it is not possible to provide detailed research findings or data tables as requested. The scientific community has identified the need for further research to fully characterize the environmental fate of this compound. vulcanchem.com

Iofensulfuron Metabolism Within Plants Beyond Target Flora

Uptake and Translocation Processes in Non-Target Plant Species

The uptake and translocation of herbicides are critical factors determining their potential phytotoxicity to non-target plants. For sulfonylurea herbicides like iofensulfuron, both root and foliar absorption are possible routes of entry. Once absorbed, these systemic compounds are generally mobile within the plant.

Research on other sulfonylurea herbicides indicates that they are readily absorbed by plant roots and leaves and are translocated throughout the plant via both the xylem and phloem. This mobility allows the herbicide to reach meristematic tissues, where it exerts its inhibitory effect on the acetolactate synthase (ALS) enzyme. researchgate.netherts.ac.uk The efficiency of uptake and the rate of translocation can, however, vary significantly among different plant species due to factors such as leaf morphology, cuticle composition, and physiological state.

Table 1: Representative Translocation Patterns of a Systemic Herbicide in a Non-Target Plant Species

Plant PartRadioactivity Distribution (% of Absorbed) 24 hours after treatmentRadioactivity Distribution (% of Absorbed) 72 hours after treatment
Treated Leaf75%60%
Other Foliage15%25%
Stem5%8%
Roots5%7%

Note: This table provides illustrative data based on general findings for systemic herbicides and is not specific to this compound due to a lack of publicly available data.

Metabolic Transformation Pathways and Metabolite Characterization

Once inside a non-target plant, this compound can undergo metabolic transformation, which is a key determinant of its selectivity and persistence. The rate and pathway of metabolism can differ significantly between tolerant and susceptible species. Tolerant species are often capable of rapidly metabolizing the herbicide into non-toxic forms.

The metabolism of sulfonylurea herbicides in plants typically proceeds through several phases:

Phase I: Modification of the parent compound, often through oxidation, hydrolysis, or reduction. For sulfonylureas, hydroxylation of the aromatic ring or alkyl groups, and O-demethylation are common reactions, frequently catalyzed by cytochrome P450 monooxygenases (CYPs).

Phase II: Conjugation of the Phase I metabolite with endogenous molecules such as glucose or glutathione (B108866). This process, often mediated by glutathione S-transferases (GSTs) or UDP-glucosyltransferases (UGTs), increases the water solubility of the metabolite and reduces its phytotoxicity.

Phase III: Sequestration of the conjugated metabolites into vacuoles or incorporation into cell wall components, effectively removing them from active metabolic pathways.

While specific metabolites of this compound in non-target plants have not been extensively documented in publicly accessible research, studies on structurally similar sulfonylureas have identified various transformation products. The primary routes of degradation are expected to involve cleavage of the sulfonylurea bridge and modifications of the phenyl and triazine rings.

Table 2: Potential Metabolic Pathways and Metabolites of this compound in Non-Target Plants

Metabolic PathwayKey Enzymes Involved (Putative)Potential Metabolites
O-DemethylationCytochrome P450s2-iodo-N-[(4-hydroxy-6-methyl-1,3,5-triazin-2-yl)carbamoyl]benzene-1-sulfonamide
Aryl HydroxylationCytochrome P450sHydroxylated this compound derivatives
Sulfonylurea Bridge HydrolysisHydrolases2-iodobenzenesulfonamide and aminotriazine (B8590112) derivative
Glucose ConjugationUDP-glucosyltransferases (UGTs)This compound-O-glucoside

Note: This table is based on known metabolic pathways for other sulfonylurea herbicides and represents potential, not confirmed, pathways for this compound.

Physiological and Biochemical Responses to Sublethal Exposure

Exposure of non-target plants to sublethal concentrations of this compound can elicit a range of physiological and biochemical responses as the plant attempts to cope with the chemical stress. Even at doses that are not lethal, the inhibition of the ALS enzyme can have cascading effects on plant metabolism and development.

Common physiological and biochemical responses to sublethal herbicide stress include:

Induction of Detoxification Enzymes: Plants may upregulate the activity of enzymes such as cytochrome P450s and glutathione S-transferases to enhance the metabolism and detoxification of the herbicide.

Oxidative Stress: The presence of a xenobiotic can lead to the production of reactive oxygen species (ROS), resulting in oxidative stress. To counteract this, plants may increase the activity of antioxidant enzymes like superoxide (B77818) dismutase (SOD), catalase (CAT), and peroxidase (POD).

Changes in Photosynthetic Pigments: A common symptom of herbicide stress is chlorosis, or yellowing of the leaves, which is indicative of a reduction in chlorophyll (B73375) content. Carotenoid levels may also be affected.

Accumulation of Stress Markers: The accumulation of compounds like proline and soluble sugars is a general response to various abiotic stresses, including herbicide exposure, and serves to protect cellular structures.

Field studies on non-target plant communities exposed to This compound-sodium (B12726449) have assessed endpoints such as phytotoxicity, changes in growth stage, and reductions in biomass, confirming that even at sublethal levels, the herbicide can impact plant health and development. researchgate.netnih.gov

Table 3: Illustrative Biochemical Responses in a Non-Target Plant Species Following Sublethal Herbicide Exposure

Biochemical ParameterControlSublethal Herbicide Treatment% Change
ALS Activity (nmol/mg protein/min)10030-70%
Cytochrome P450 Activity (pmol/mg protein/min)5085+70%
Glutathione S-transferase Activity (µmol/mg protein/min)2.54.0+60%
Superoxide Dismutase Activity (U/mg protein)150225+50%
Total Chlorophyll (mg/g FW)2.01.2-40%

Note: This table presents hypothetical data to illustrate typical biochemical responses to sublethal herbicide stress and is not based on specific experimental results for this compound.

Ecological Interactions and Non Target Organism Responses to Iofensulfuron

Impacts on Aquatic Macrophyte Communities

Aquatic macrophytes are fundamental to the health of aquatic ecosystems, providing habitat, food, and influencing water quality. The introduction of herbicides like iofensulfuron can disrupt these vital functions.

Studies utilizing stream mesocosms, which are controlled experimental environments that mimic natural streams, have been instrumental in understanding the effects of this compound on aquatic plants. In one such study, the responses of two common macrophyte species, Elodea canadensis and Myriophyllum spicatum, were observed following a 24-hour pulse exposure to This compound-sodium (B12726449). nih.govkobv.de

The study revealed significant growth inhibition for both species. For Myriophyllum spicatum, the total shoot length was inhibited by up to 66%, while Elodea canadensis experienced up to 45% inhibition. kobv.de Despite this initial impact, both species demonstrated the capacity for recovery within a 42-day period following the exposure. kobv.de The most significant effects on growth were typically observed 7 to 14 days after the herbicide application. researchgate.net

Interactive Table: Growth Inhibition of Aquatic Macrophytes by this compound-sodium

SpeciesMaximum Growth Inhibition (Total Shoot Length)Recovery Observed (within 42 days)
Myriophyllum spicatum66%Yes
Elodea canadensis45%Yes

Data sourced from a stream mesocosm study with 24-hour pulse exposure. kobv.de

Such structural changes can have cascading effects on the ecosystem. Aquatic macrophytes play a crucial role in structuring the physical environment of streams, influencing water flow and sediment deposition. researchgate.net A reduction in macrophyte biomass or a shift in the dominant species can alter these physical characteristics, thereby impacting the habitat available for invertebrates and fish. Furthermore, changes in macrophyte communities can affect nutrient cycling and the availability of food resources for other organisms within the aquatic food web. researchgate.net

Effects on Terrestrial and Aquatic Non-Target Organisms

The influence of this compound is not confined to aquatic plants. Its presence in terrestrial and aquatic environments can have direct and indirect effects on a range of non-target organisms, from microscopic soil life to beneficial insects and wild plant communities.

Soil microorganisms, including bacteria and fungi, are essential for nutrient cycling and decomposition. biorxiv.org The introduction of herbicides can disrupt these microbial communities. While some studies on other pesticides have shown minimal long-term effects on soil bacterial diversity, fungal communities appear to be more sensitive to pesticide exposure. biorxiv.orgmdpi.com Prolonged exposure to certain herbicides has been shown to cause significant shifts in fungal community composition, potentially impacting soil functions like nutrient cycling. biorxiv.org

Fungicides, in particular, have been found to alter the microbial and fungal communities responsible for nutrient recycling in the soil. researchgate.net Although this compound is a herbicide, its impact on the complex web of soil life warrants consideration, as alterations in one microbial group can have cascading effects on the entire soil ecosystem.

The effects of pesticides on non-target invertebrates, including beneficial insects, are a significant concern. researchgate.netnih.gov While insecticides are designed to be toxic to insects, herbicides can also have indirect impacts. The reduction of weed populations, which serve as food and habitat for many insects, can lead to a decline in their populations. researchgate.net

Sublethal effects of pesticides on insects can include alterations in behavior and physiology, which can compromise their long-term survival. beyondpesticides.org For instance, the loss of floristic diversity due to herbicide application can reduce the availability of resources for pollinators and natural enemies of crop pests. nih.gov While direct toxicity of this compound to insects may be low, the indirect effects through habitat and food source reduction are an important aspect of its ecological impact.

Herbicides can drift from their intended application sites and affect non-target terrestrial plants (NTTPs) in adjacent areas. nih.gov This can lead to a reduction in plant biodiversity in field margins and other off-crop habitats. researchgate.netresearchgate.net

Methodological Approaches for Assessing Ecological Impacts on Non-Target Organisms

The assessment of the ecological risks posed by herbicides like this compound to non-target organisms is a structured, tiered process that employs a range of methodologies from controlled laboratory settings to complex, realistic field experiments. This approach allows for a comprehensive evaluation of potential adverse effects on various components of the ecosystem. The methodologies are designed to assess everything from acute toxicity in individual species to subtle, long-term impacts on community structure and ecosystem function.

Laboratory-Based Bioassays

The initial tier of ecological impact assessment typically involves laboratory-based bioassays. mdpi.com These studies are conducted under highly controlled and repeatable conditions to determine the intrinsic toxicity of a substance to representative non-target species. entomoljournal.com Bioassays are fundamental for establishing dose-response relationships and calculating key toxicological endpoints like the Lethal Concentration/Dose 50 (LC50/LD50), which is the concentration or dose that is lethal to 50% of the test population. entomoljournal.comresearchgate.net

Methodologies for these bioassays are often standardized through internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD) or the International Organization for Biological Control (IOBC). tnstate.eduiobc-wprs.org For non-target arthropods, for instance, tests might involve exposing organisms to dried pesticide residue on surfaces like glass plates or leaves to assess contact toxicity. tnstate.edu For soil organisms, tests involve amending soil with the test substance, while for aquatic organisms, the substance is introduced into the water.

Key aspects of laboratory bioassays include the selection of appropriate surrogate species, which are chosen to represent different functional groups within an ecosystem (e.g., predators, pollinators, decomposers). mdpi.com Endpoints measured are not limited to mortality; they can also include sub-lethal effects such as impacts on reproduction, development, and behavior. pan-europe.info For example, after an acute toxicity test, surviving organisms might be monitored to determine effects on their development time or the sex ratio of offspring. tnstate.edu

Table 1: Typical Parameters in a Laboratory Bioassay for a Non-Target Arthropod

ParameterDescriptionExample EndpointSource
Test OrganismStandardized species representing a functional group (e.g., predator, parasitoid).Aphidius rhopalosiphi (parasitoid wasp), Typhlodromus pyri (predatory mite) pan-europe.info
Exposure MethodMethod of application to simulate environmental exposure.Contact with treated surface (e.g., glass plate, leaf), topical application. researchgate.nettnstate.edu
Test ConditionsControlled environmental parameters to ensure reproducibility.22°C temperature, 16:8 hour light:dark photoperiod. tnstate.edu
Primary EndpointDirect measure of acute toxicity.Mortality after 48 hours (LR50). pan-europe.info
Sub-lethal EndpointsMeasures of non-lethal effects on organism health and reproduction.Reduction in predation/parasitism, survivorship, developmental time, sex ratio. tnstate.edupan-europe.info

Mesocosm and Semi-Field Studies

When initial laboratory tests indicate a potential risk, higher-tier studies such as mesocosm and semi-field experiments are conducted. These studies bridge the gap between the controlled environment of the lab and the complexity of the real world. frontiersin.org Mesocosms are artificially enclosed, outdoor experimental systems that simulate a natural environment (e.g., ponds, streams, or terrestrial plots) on a smaller scale. nih.gov They allow researchers to study the effects of a chemical on a community of organisms and their interactions under more realistic, yet still controlled, conditions. nih.govuni-landau.de

For aquatic ecosystems, a stream mesocosm facility can be used to assess the impact of a substance like this compound-sodium. uni-landau.dekobv.de Such a facility might consist of multiple independent channels designed to simulate small agricultural streams. uni-landau.de These channels can be populated with various macrophyte species, sediments, and invertebrate communities representing different trophic levels and functional groups (e.g., shredders, grazers, predators). uni-landau.de The system allows for the simulation of realistic exposure events, such as a pulse exposure that might occur from spray drift or runoff. kobv.de

In these studies, researchers can assess a wide range of ecological endpoints, including the response and recovery of macrophytes and invertebrates following exposure. kobv.de For non-target terrestrial plants, semi-field studies might involve establishing experimental plant communities by sowing a mixture of non-crop species in designated plots that are then treated with the herbicide. oup.comresearchgate.net

Table 2: Example Design of a Stream Mesocosm Study for Herbicide Impact Assessment

ComponentDescriptionDetailsSource
FacilityOutdoor freshwater stream mesocosm system.16 independent concrete channels, each 45m long and 0.4m wide. uni-landau.de
Water SystemSimulates flow conditions of small agricultural streams.Flow-through or recirculation mode with flow rates of 1 to 3 L/s. uni-landau.de
Biotic CommunityEstablished communities of plants and animals.Macrophyte species (e.g., Elodea canadensis, Myriophyllum spicatum), invertebrate communities (shredders, grazers, predators). uni-landau.dekobv.de
Exposure ScenarioSimulates realistic environmental exposure.Pulse exposure to assess response and recovery. kobv.de
Ecological EndpointsMeasures of impact on organisms and communities.Effects on invertebrate abundance and diversity, macrophyte growth and health. uni-landau.de

Field Studies

Field studies represent the highest tier in the ecological risk assessment framework. researchgate.net These experiments are designed to evaluate the effects of a herbicide under real-world agricultural conditions. oup.com For non-target terrestrial plants (NTTPs), a field study method involves sowing a seed mixture of various non-crop plant species on a test area, which is then subjected to herbicide application. oup.comresearchgate.net

In a definitive field study assessing this compound-sodium, researchers evaluated effects on both single-species and community-level endpoints. oup.com The assessment plots were monitored over time for various parameters. researchgate.net Such studies are crucial for refining risk assessments, as they integrate the complexities of natural weather patterns, soil types, and the presence of other organisms that are absent in laboratory and mesocosm settings. oup.comresearchgate.net Data from these studies can be used to validate the protectiveness of risk assessments based on lower-tier data and to inform risk mitigation measures, such as the establishment of buffer zones. oup.com

Table 3: Methodological Outline of a Field Study for Non-Target Terrestrial Plants

StageDescriptionExampleSource
Community EstablishmentCreation of a representative plant community.Sowing a seed mixture of non-crop species (e.g., Calendula officinalis, Centaurea cyanus, Papaver rhoeas) onto a test field. oup.comresearchgate.net
Study DesignLayout of the experimental area.Treatment areas (e.g., 9x4 m) with internal assessment plots (e.g., 2x2 m) and smaller sampling squares. researchgate.net
Herbicide TreatmentApplication of the test substance.Application of this compound-sodium at different rates. oup.comresearchgate.net
Endpoint AssessmentMeasurement of effects on the plant community.Vegetation coverage (e.g., using the Londo scale), phytotoxicity symptoms, plant growth stage, emergence, and total plant biomass. oup.comresearchgate.net
Data AnalysisStatistical evaluation of observed effects.Comparison of treated plots to control plots to determine dose-response relationships and calculate the rate at which a certain percentage of species are affected (HR5). oup.com

Assessment of Impacts on Soil Microbial Communities

Soil microorganisms are vital for maintaining soil health and performing critical ecosystem services. nih.gov However, assessing the ecotoxicological effects of herbicides on these communities presents unique challenges, and standardized methods are still evolving. nih.gov Current approaches move beyond simple measures like nitrogen mineralization to include a suite of more sensitive and specific indicators. nih.gov

Methodologies to assess the impact of a sulfonylurea herbicide like this compound on soil microbial communities often involve laboratory microcosms or field soil sampling. researchgate.netresearchgate.net In these studies, soil is treated with the herbicide, and changes in the microbial community are monitored over time. researchgate.netnih.gov

Table 4: Methodologies for Assessing Herbicide Impact on Soil Microorganisms

Assessment TypeMethodologyEndpoint MeasuredSource
Community Structure & DiversityStandard plate countsColony forming units (CFU) of bacteria, fungi, actinomycetes. researchgate.net
Community Structure & DiversityMolecular techniques (qPCR, T-RFLP)Bacterial abundance and shifts in community composition. researchgate.net
Community FunctionEnzyme activity assaysActivity of dehydrogenases, catalase, urease, phosphatases. nih.gov
Community FunctionRespiration-based assaysMicrobial respiration in response to various carbon and nutrient sources. researchgate.net
Isolation of Tolerant StrainsEnrichment culture methodIdentification of microbial species capable of tolerating or degrading the herbicide. researchgate.net

Synergistic and Antagonistic Interactions of Iofensulfuron in Herbicide Mixtures

Principles of Herbicide Mixture Interactions: Concentration Addition and Independent Action

The behavior of herbicides in a mixture is primarily governed by two key principles: Concentration Addition (CA) and Independent Action (IA). These models provide a theoretical framework for predicting the combined effect of herbicides assuming no interaction (additivity) awsjournal.orgbcpc.org.

The Concentration Addition (CA) model, also known as the Additive Dose Model (ADM), assumes that the components of a mixture behave as if they are dilutions of one another, differing only in their potency awsjournal.orgbcpc.org. This model is generally applicable when herbicides have the same mode of action. The combined effect is the sum of the effects of the individual components, adjusted for their relative potencies.

The Independent Action (IA) model, also referred to as the Multiplicative Survival Model (MSM), is applied when herbicides have different modes of action awsjournal.orgbcpc.org. This model presumes that the herbicides act on different target sites within the plant, and the total effect is calculated based on the probability of each herbicide acting independently to produce an effect.

Deviations from these models indicate an interaction. A synergistic interaction occurs when the observed effect of the mixture is greater than the predicted additive effect researchgate.netnewprairiepress.org. Conversely, an antagonistic interaction is observed when the combined effect is less than what would be expected from the individual components researchgate.nettheseam.com. An additive effect is when the observed outcome aligns with the predictions of the CA or IA model awsjournal.orgbcpc.org.

Observed Synergistic and Antagonistic Effects with Co-Applied Herbicides

While specific research detailing the synergistic and antagonistic interactions of Iofensulfuron in herbicide mixtures is limited in publicly available literature, insights can be drawn from studies on other sulfonylurea herbicides with similar modes of action, such as iodosulfuron-methyl-sodium (B134614) and halosulfuron. Sulfonylurea herbicides, including this compound, act by inhibiting the acetolactate synthase (ALS) enzyme, which is crucial for the synthesis of branched-chain amino acids in plants bcpc.org.

Interactions are highly dependent on the partner herbicide, the target weed species, and environmental conditions researchgate.net. For instance, studies on other sulfonylureas have shown varied interactions:

Antagonism: Tank-mixing sulfonylurea herbicides with herbicides like mesotrione has been shown to antagonize the control of certain grass species such as green foxtail and shattercane researchgate.net. The rapid action of some herbicides can cause rapid cell death at the point of contact, which may hinder the absorption and translocation of the sulfonylurea partner awsjournal.org.

Synergism: In contrast, synergistic effects have been observed in combinations of different sulfonylurea herbicides or with herbicides from other classes for the control of specific weed species awsjournal.org. For example, a mixture of foramsulfuron with 2,4-D and MCPA showed a synergistic effect on redroot pigweed researchgate.net.

Additive Effects: In many cases, the interaction is additive, meaning the combination performs as expected without any significant enhancement or reduction in efficacy awsjournal.orgbcpc.org.

It is crucial to note that these are general trends observed with other sulfonylurea herbicides and specific studies on this compound are needed to confirm these interactions. The following table illustrates hypothetical interactions based on findings with similar sulfonylurea herbicides.

Co-Applied Herbicide ClassPotential Interaction with this compoundTarget Weed TypePotential Mechanism
Photosystem II Inhibitors (e.g., Atrazine, Metribuzin)Synergistic or AdditiveBroadleaf WeedsComplementary modes of action leading to enhanced control.
HPPD Inhibitors (e.g., Mesotrione)AntagonisticGrass WeedsRapid action of HPPD inhibitor may reduce translocation of this compound.
Synthetic Auxins (e.g., 2,4-D, Dicamba)Synergistic or AdditiveBroadleaf WeedsDifferent modes of action can lead to a broader spectrum of control.
ACCase Inhibitors (e.g., Clethodim, Fluazifop)Antagonistic or AdditiveGrass WeedsPotential for reduced absorption or translocation of one of the components.
Other ALS Inhibitors (e.g., Imazethapyr)Synergistic, Additive, or AntagonisticVariousInteraction depends on the specific herbicides and target weed species.

Methodological Frameworks for Mixture Interaction Assessment

To scientifically evaluate and quantify the nature of herbicide interactions, specific methodological frameworks are employed. The most widely used method is Colby's method ncwss.orgsemanticscholar.org.

Colby's method calculates the expected response of a herbicide mixture based on the observed responses of the individual herbicides applied alone ncwss.orgsemanticscholar.org. The formula for a two-component mixture is:

Expected Response (E) = X + Y - (XY/100)

Where:

X is the percent control from herbicide A applied alone.

Y is the percent control from herbicide B applied alone.

The observed response of the mixture is then compared to the calculated expected response:

If the Observed Response > Expected Response , the interaction is synergistic.

If the Observed Response < Expected Response , the interaction is antagonistic.

If the Observed Response = Expected Response , the interaction is additive.

This method is straightforward and widely accepted for assessing herbicide interactions in weed science research ncwss.orgsemanticscholar.org. It provides a quantitative measure to determine if the combination of herbicides is performing better or worse than what would be anticipated from their individual activities.

In addition to Colby's method, the isobologram analysis is another robust graphical method used to assess herbicide interactions newprairiepress.org. This method involves plotting the doses of two herbicides that produce a specific level of effect (e.g., 50% growth inhibition). The shape of the resulting isobole (a line connecting points of equal effect) indicates the nature of the interaction. A concave isobole suggests synergism, a convex isobole indicates antagonism, and a straight line represents additivity.

The application of these frameworks is essential for the development of effective and reliable herbicide tank-mix recommendations, ensuring optimal weed control while avoiding negative interactions that could compromise efficacy. Further research specifically investigating this compound within these frameworks is necessary to provide concrete data on its synergistic and antagonistic potential with various herbicide partners.

Advanced Research Methodologies and Analytical Approaches in Iofensulfuron Studies

Analytical Chemistry Techniques for Environmental and Biological Monitoring

Accurate quantification of Iofensulfuron and its metabolites in complex environmental and biological matrices is fundamental to understanding its fate, transport, and potential for exposure. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is the cornerstone of modern analytical methods for sulfonylurea herbicides due to their polarity and thermal lability, which can make gas chromatography challenging.

Specifically, ultra-high-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS or U-HP-LC-MS) has been established as a sensitive and selective method for determining this compound concentrations. researchgate.netwaters.com This technique offers high resolution and speed, allowing for the effective separation of the target analyte from matrix interferences. measurlabs.com Detection is typically achieved using an electrospray ionization (ESI) source, which is well-suited for polar compounds like this compound. eurl-pesticides.euresearchgate.net The tandem mass spectrometry (MS/MS) setup provides a high degree of specificity and confidence in identification by monitoring specific precursor-to-product ion transitions. researchgate.net

Sample preparation is a critical step that varies depending on the matrix. For aqueous samples such as surface water, direct injection into the LC-MS system is often feasible, minimizing sample manipulation. researchgate.neteuropa.eu For more complex matrices like plant tissues or soil, a more rigorous extraction process is required. A common procedure for plant samples involves lyophilization (freeze-drying), followed by accelerated solvent extraction (ASE) with an organic solvent like methanol. researchgate.net Soil samples may be extracted using techniques like solid-phase extraction (SPE) or the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, which are widely used for multi-residue pesticide analysis. eurl-pesticides.euacs.orgmdpi.com To compensate for matrix effects—the suppression or enhancement of the analytical signal by co-extracted compounds—and ensure accurate quantification, matrix-matched calibration standards or the use of isotopically labeled internal standards is a common practice. researchgate.neteurl-pesticides.eumdpi.com

A study by Wieczorek et al. (2016) details a validated U-HP-LC-MS method for quantifying This compound-sodium (B12726449) in water and macrophyte tissues. researchgate.net The method demonstrated high recovery rates, essential for accurate risk assessment.

Experimental Designs for Environmental Fate and Ecological Impact Assessment

To evaluate how this compound behaves in the environment and its potential impact on non-target organisms, researchers employ a tiered experimental approach, ranging from highly controlled laboratory settings to more complex, realistic field-scale investigations. mdpi.com

Controlled Laboratory Studies

Laboratory-based studies form the foundation of ecotoxicological assessment, providing precise data under replicable conditions. cipac.org These studies are designed to determine the intrinsic toxicity of a substance to specific organisms and to investigate its degradation and transformation processes. Standard toxicity tests are conducted on a variety of species, including fish, invertebrates, and aquatic plants (macrophytes), to derive key toxicity metrics. rptu.de For this compound, which acts as an acetolactate synthase inhibitor, studies on aquatic plants like Myriophyllum spicatum (Eurasian watermilfoil) are particularly relevant. researchgate.netresearchgate.net These experiments typically expose organisms to a range of concentrations in a static or flow-through system to observe effects on endpoints such as growth inhibition, mortality, or reproduction. rptu.de Such controlled tests are essential for establishing baseline toxicity data and for parameterizing the models used in higher-tier risk assessments. researchgate.net

Aquatic Mesocosm and Field Scale Investigations

To bridge the gap between laboratory findings and real-world ecosystems, researchers use mesocosm and field-scale studies. measurlabs.com Mesocosms are outdoor experimental systems, such as artificial streams or ponds, that are designed to simulate natural aquatic environments while allowing for controlled manipulation and replication. researchgate.neteurl-pesticides.eu These studies are considered a higher tier in risk assessment because they incorporate greater ecological complexity, including species interactions, sediment and water phase interactions, and more realistic, often pulsed, exposure scenarios. epa.govscielo.br

A notable study on this compound utilized a state-of-the-art stream mesocosm facility to investigate the response and recovery of the macrophytes Elodea canadensis and Myriophyllum spicatum following a 24-hour pulse exposure. scielo.br This design allowed for the assessment of ecologically relevant endpoints under stream-typical exposure conditions, providing a more realistic picture of potential impacts than laboratory tests alone. scielo.br

Field studies represent the highest tier of ecological impact assessment, evaluating effects under actual environmental conditions. mdpi.com A method for a higher-tier non-target terrestrial plant (NTTP) field study was developed and tested using this compound-sodium. mdpi.com This involved establishing an experimental plant community from a seed mixture and applying the herbicide to assess effects under realistic agricultural drift scenarios. Such studies are crucial for refining risk assessments and determining if mitigation measures are necessary and effective. mdpi.com

Computational and Predictive Modeling

Computational and predictive models are indispensable tools in modern ecotoxicology, used to extrapolate from experimental data, predict the environmental fate and effects of chemicals under various scenarios, and reduce the need for extensive animal testing. researchgate.net

Mechanistic Toxicokinetic Modeling

Toxicokinetic (TK) models are mathematical descriptions of the absorption, distribution, metabolism, and excretion of a chemical within an organism. researchgate.net These models are crucial for linking the external exposure concentration in the environment to the internal concentration at the target site within the organism, which is the direct cause of toxic effects. acs.org By integrating TK processes with toxicodynamic (TD) models (which describe the subsequent effects on the organism), researchers can predict the impact of time-variable exposures that are common in the environment but difficult to replicate in standard lab tests. researchgate.net

For this compound, a mechanistic growth model for the aquatic plant Myriophyllum spicatum was coupled with a TK model to predict uptake, elimination, and distribution between plant compartments (leaves, stems, roots). acs.org This model was successfully used to describe the toxicokinetic pattern of this compound by calibrating just two key chemical-specific parameters: the cuticular permeability and a plant/water partition coefficient. europa.euacs.org Subsequent work integrated toxicodynamic processes, demonstrating that the model could successfully predict the effects of short-term this compound exposure on plant growth using data from standard static toxicity tests. researchgate.net This approach provides a powerful tool for evaluating realistic exposure scenarios without conducting numerous complex and costly experiments. researchgate.net

Quantitative Structure-Activity Relationship (QSAR) Applications for Biological Interactions

Quantitative Structure-Activity Relationship (QSAR) models are computational techniques that correlate the structural or property descriptors of a chemical with its biological activity or a particular property, such as toxicity. For herbicides like this compound, QSARs can be used to predict the herbicidal activity or toxicological profile of new or untested compounds based on their molecular structure.

While specific QSAR models developed exclusively for this compound are not widely published, extensive QSAR studies have been conducted on the broader class of sulfonylurea herbicides. These studies typically use methods like Comparative Molecular Field Analysis (CoMFA) and Comparative Molecular Similarity Indices Analysis (CoMSIA). Such models analyze the three-dimensional properties of the molecules (e.g., steric, electrostatic, hydrophobic fields) to identify the structural features that are critical for their interaction with the target enzyme, acetohydroxyacid synthase (AHAS). The insights gained from these QSAR models for sulfonylureas can provide a framework for understanding the biological interactions of this compound and can guide the design of new herbicides with improved efficacy and environmental profiles.

Molecular and Genetic Techniques for Resistance Characterization

The evolution of herbicide resistance in weed populations is a significant challenge in modern agriculture. In the case of the acetolactate synthase (ALS) inhibitor this compound, understanding the molecular and genetic underpinnings of resistance is crucial for developing sustainable weed management strategies. Research into the resistance mechanisms for ALS-inhibiting herbicides, including sulfonylureas chemically related to this compound, has revealed two primary avenues through which weeds can survive herbicide application: target-site resistance (TSR) and non-target-site resistance (NTSR). mdpi.com The characterization of these resistance mechanisms relies on a suite of advanced molecular and genetic techniques.

Target-Site Resistance (TSR) Analysis

Target-site resistance is a common mechanism of resistance to ALS-inhibiting herbicides. mdpi.com It arises from genetic mutations in the gene encoding the ALS enzyme, the herbicide's target protein. These mutations alter the enzyme's structure, reducing its binding affinity for the herbicide and rendering the plant resistant.

Gene Sequencing and Mutation Identification: The primary technique for identifying TSR is the sequencing of the ALS gene from resistant and susceptible weed biotypes. awsjournal.orgnih.gov This process involves:

DNA Extraction: Genomic DNA is isolated from the plant tissue of both resistant and susceptible weed populations.

PCR Amplification: The ALS gene, or specific regions known to harbor resistance-conferring mutations, is amplified using the polymerase chain reaction (PCR).

DNA Sequencing: The amplified PCR products are sequenced to determine the exact nucleotide sequence of the ALS gene.

Sequence Comparison: The ALS gene sequence from the resistant plants is compared to the sequence from susceptible plants to identify any single nucleotide polymorphisms (SNPs) that result in amino acid substitutions.

Numerous studies on weeds resistant to various ALS inhibitors have identified several key amino acid substitutions in the ALS enzyme that confer resistance. While research specifically on this compound is limited, the patterns of cross-resistance suggest that mutations conferring resistance to other sulfonylureas are highly relevant. For instance, mutations at positions such as Pro-197, Asp-376, and Trp-574 are frequently implicated in resistance to this class of herbicides. mdpi.commdpi.com A study on Lolium perenne resistant to the sulfonylurea herbicide iodosulfuron identified a target-site mutation as a key resistance mechanism. researchgate.net Similarly, research on shepherd's-purse (Capsella bursa-pastoris) revealed that a double mutation (Pro197-Ser plus Trp574-Leu) in the ALS gene conferred high levels of resistance to several ALS-inhibiting herbicides. mdpi.com

Interactive Data Table: Known Amino Acid Substitutions in the ALS Gene Conferring Resistance to ALS-Inhibiting Herbicides

Amino Acid PositionOriginal Amino AcidSubstituted Amino AcidWeed SpeciesHerbicide Class(es) with Conferred Resistance
122AlanineThreonineChenopodium album mdpi.comSulfonylureas
197ProlineSerineHordeum leporinum nih.govSulfonylureas, Triazolopyrimidines
197ProlineSerine/GlnLolium rigidum nih.govSulfonylureas
376Aspartic AcidGlutamic AcidSetaria viridis nih.govSulfonylureas
574TryptophanLeucineLolium multiflorum nih.govSulfonylureas
197 & 574Proline & TryptophanSerine & LeucineCapsella bursa-pastoris mdpi.comSulfonylureas, Penoxsulam

Diagnostic Techniques: Once specific mutations are identified, rapid diagnostic tools can be developed. For example, Cleaved Amplified Polymorphic Sequence (CAPS) markers have been created for the diagnostic testing of resistant populations of Hordeum leporinum. nih.gov These molecular markers allow for the quick and efficient screening of weed populations for known resistance alleles.

Non-Target-Site Resistance (NTSR) Investigation

Non-target-site resistance encompasses mechanisms that reduce the amount of active herbicide reaching the target site and is often more complex to characterize than TSR. mdpi.comnih.gov The most common form of NTSR is enhanced herbicide metabolism, where the resistant plant can detoxify the herbicide at a faster rate than susceptible plants. nih.gov This is often mediated by enzyme families such as cytochrome P450 monooxygenases (P450s), glutathione (B108866) S-transferases (GSTs), and ATP-binding cassette (ABC) transporters. nih.govnih.gov

Metabolic Studies with Inhibitors: A key initial step in investigating NTSR is the use of metabolic inhibitors. For instance, malathion, a known inhibitor of cytochrome P450 enzymes, can be applied to resistant plants before herbicide treatment. nih.gov A significant reduction in the level of resistance following treatment with the inhibitor suggests the involvement of P450-mediated metabolism. researchgate.netnih.gov Studies on Digitaria sanguinalis resistant to the ALS inhibitor nicosulfuron (B1678754) and Lolium perenne resistant to iodosulfuron have successfully used this approach to implicate P450s in the resistance mechanism. researchgate.netnih.gov

Transcriptomic Analysis (RNA-Seq): To identify the specific genes involved in NTSR, researchers often employ transcriptomic approaches like RNA sequencing (RNA-Seq). This technique allows for a comparison of the entire set of expressed genes (the transcriptome) between resistant and susceptible plants. nih.govnih.gov By identifying genes that are significantly upregulated in resistant biotypes, researchers can pinpoint candidate genes responsible for enhanced metabolism. For example, RNA-Seq analysis of nicosulfuron-resistant Setaria viridis identified several upregulated P450, GST, ABC transporter, and UDP-glucosyltransferase (UGT) genes as potential contributors to metabolic resistance. nih.govnih.gov

Quantitative Real-Time PCR (qRT-PCR): Following RNA-Seq, the differential expression of candidate genes is often validated using quantitative real-time PCR (qRT-PCR). nih.gov This technique provides a more precise measurement of the expression levels of specific genes, confirming their potential role in resistance. In a study on Poa annua with resistance to ALS inhibitors, qRT-PCR was used to validate the expression differences of an ABC transporter and a cytochrome P450 monooxygenase gene identified in the RNA-Seq analysis. nih.gov

Heterologous Expression and Enzyme Assays: To definitively prove the function of a candidate gene in herbicide metabolism, it can be expressed in a heterologous system, such as yeast or E. coli. The recombinant enzyme can then be purified and its ability to metabolize the herbicide can be directly tested in vitro. This approach has been crucial in confirming the role of specific P450 enzymes in herbicide detoxification. nih.gov

The combination of these molecular and genetic techniques provides a powerful toolkit for dissecting the complex mechanisms of this compound resistance. By understanding the specific mutations and metabolic pathways involved, more effective and sustainable weed management programs can be designed to combat the evolution of herbicide resistance.

Future Research Directions and Emerging Questions for Iofensulfuron Science

Addressing Persistent Knowledge Gaps in Ecological and Evolutionary Dynamics

Significant questions remain regarding the full spectrum of iofensulfuron's effects on the intricate web of life within and beyond agricultural fields. Future research must delve deeper into its ecological and evolutionary consequences to foster a more comprehensive understanding.

Key areas for investigation include:

Non-target species impacts: While some studies have examined effects on certain non-target plants, a broader investigation into the sublethal and long-term impacts on a wider array of terrestrial and aquatic organisms is crucial. This includes understanding how this compound affects species that play vital roles in ecosystem functions, such as pollination and nutrient cycling.

Soil microbiome interactions: The soil is a complex ecosystem teeming with microorganisms essential for soil health and fertility. Research is needed to elucidate how this compound and its metabolites affect the diversity and function of these microbial communities.

Evolutionary responses: The repeated application of any herbicide creates selection pressure that can lead to evolutionary changes in weed populations. europa.eu There is a need to understand the potential for this compound to drive evolutionary shifts in weed communities beyond the development of resistance, such as alterations in life-history traits or competitive abilities. The field of eco-evolutionary dynamics offers a framework for exploring these broader evolutionary consequences. science.gov

A persistent knowledge gap also exists in understanding the pollution status of organic matrices, which are crucial for the structure and function of aquatic ecosystems. researchgate.net Furthermore, there is a need to close the research gap in understanding agricultural industry school partnership (ISP) ecological systems as a whole. mdpi.com

Development of Novel Resistance Management Strategies

The evolution of herbicide resistance in weed populations is a significant threat to sustainable agriculture. europa.eu To preserve the efficacy of this compound, proactive and innovative resistance management strategies are essential.

Future research in this area should focus on:

Understanding resistance mechanisms: A thorough understanding of the biochemical and genetic mechanisms by which weeds develop resistance to this compound is fundamental. Research has shown that resistance to other herbicides can be due to non-target site mechanisms. science.gov Investigating these mechanisms in the context of this compound will enable the development of targeted management approaches.

Integrated Weed Management (IWM): Moving beyond a sole reliance on herbicides, IWM incorporates multiple control tactics, including cultural, mechanical, and biological methods. Research should focus on optimizing IWM programs that include this compound, with the goal of reducing selection pressure and delaying resistance.

Novel chemical combinations and rotations: Investigating the synergistic or antagonistic effects of tank-mixing this compound with other herbicides with different modes of action is crucial. europa.eu Additionally, the development of long-term herbicide rotation programs is a key strategy to mitigate resistance. slideshare.net Quantitative genetic models suggest that using high doses of two different insecticides is an effective strategy to delay the evolution of resistance for polygenic traits. nih.gov

Evolutionary rescue models: Population genetic models of evolutionary rescue can provide valuable insights into resistance management. nih.gov These models can help predict the probability and timing of resistance evolution under different management scenarios, potentially leading to novel strategies to delay or prevent it. nih.gov

Refinement of Environmental Risk Assessment Methodologies

Current environmental risk assessment (ERA) frameworks provide a structured approach to evaluating the potential hazards of pesticides. efpia.eu However, there is always room for refinement to improve their accuracy and ecological relevance.

Future efforts to refine ERAs for this compound should include:

Higher-tier, field-based studies: While greenhouse studies are valuable, higher-tier field studies under more realistic environmental conditions are needed to refine the risk assessment for non-target terrestrial plants. nih.govresearchgate.net Such studies can provide more accurate data on the effects of this compound drift and inform the establishment of appropriate mitigation measures. nih.govresearchgate.net

Probabilistic risk assessment: Moving from deterministic risk quotients to probabilistic approaches can provide a more nuanced understanding of risk. epa.gov Probabilistic models can incorporate variability and uncertainty in exposure and effects data, resulting in a distribution of possible outcomes rather than a single point estimate. epa.gov

Modeling and simulation: Advanced ecotoxicological models can help predict the environmental fate and effects of this compound under various scenarios. uni-due.de Further development and validation of these models are needed to enhance their predictive power and utility in risk assessment.

Community-level endpoints: Risk assessments should increasingly consider effects at the community and ecosystem levels, in addition to individual species. researchgate.netresearchgate.net This requires the development and validation of methods to assess impacts on biodiversity and ecosystem function.

A summary of key research areas for refining environmental risk assessment methodologies is presented in the table below.

Research AreaDescriptionKey Objectives
Higher-Tier Field Studies Conducting studies under realistic environmental conditions. nih.govresearchgate.netTo refine risk assessments for non-target organisms and validate findings from controlled studies. nih.govresearchgate.net
Probabilistic Risk Assessment Utilizing models that incorporate variability and uncertainty. epa.govTo provide a more comprehensive understanding of the range of potential risks. epa.gov
Ecotoxicological Modeling Developing and validating predictive models for environmental fate and effects. uni-due.deTo enhance the ability to forecast potential impacts under different scenarios. uni-due.de
Community-Level Endpoints Assessing impacts on the structure and function of ecological communities. researchgate.netresearchgate.netTo move beyond single-species assessments and evaluate broader ecosystem health.

Exploration of this compound's Broader Ecological Context within Agricultural Systems

This compound is applied within complex agricultural ecosystems, and its effects can extend beyond the target weeds. researchgate.netfrontiersin.org Understanding its role within this broader context is crucial for developing truly sustainable agricultural practices.

Emerging research questions in this domain include:

Interactions with other agrochemicals: Farmers often use a variety of pesticides and fertilizers. researchgate.net Research is needed to understand the potential synergistic or antagonistic interactions between this compound and other agrochemicals and their combined impact on the environment.

Impact on agroecosystem services: Agricultural landscapes provide numerous ecosystem services, such as pest control, pollination, and water purification. frontiersin.org Future studies should investigate how the use of this compound affects the delivery of these vital services.

Long-term effects on soil health: Beyond the microbial community, the long-term consequences of this compound application on soil physical and chemical properties need to be assessed.

Contribution to landscape-level changes: The widespread use of herbicides can contribute to shifts in plant community composition and landscape-level biodiversity. researchgate.net Research should explore the cumulative and landscape-scale effects of this compound use over time.

By defining agroecology as the ecology of food systems, a framework can be provided to guide research, education, and action in the multiple and interacting facets of a complex global agriculture and food system. researchgate.net

Q & A

Q. What are the standard protocols for synthesizing Iofensulfuron in laboratory settings?

Methodological Answer: Synthesis typically follows protocols from peer-reviewed literature, emphasizing reproducibility. Key steps include:

  • Precursor selection (e.g., sulfonylurea intermediates) and reaction optimization (temperature, solvent systems).
  • Characterization via nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) to confirm structural integrity.
  • Documentation of yield percentages and purity thresholds (≥95% recommended for experimental validity) .

Q. How can researchers assess the purity of this compound in experimental samples?

Methodological Answer: Purity assessment requires multi-modal analytical validation:

  • HPLC : Quantify impurities using reverse-phase columns and UV detection.
  • Mass Spectrometry (MS) : Confirm molecular ion peaks and fragmentation patterns.
  • NMR : Detect residual solvents or byproducts through spectral integration .

Q. What analytical techniques are prioritized for quantifying this compound in environmental matrices?

Methodological Answer: Chromatographic methods dominate:

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) : Detects trace levels (ppb) in soil or water.
  • Gas Chromatography (GC) : Limited to volatile derivatives but useful for specific metabolite profiling.
  • Calibration curves must span expected environmental concentrations to ensure accuracy .

Q. What standardized ecotoxicological tests are applicable to evaluate this compound's environmental impact?

Methodological Answer: Follow OECD guidelines for ecotoxicity:

  • Algal Growth Inhibition Test (OECD 201) : Assess effects on Pseudokirchneriella subcapitata.
  • Daphnia Acute Immobilization Test (OECD 202) : Measure 48-hour EC₅₀ values.
  • Soil Microbial Respiration Test (OECD 217) : Monitor non-target organism impacts .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported degradation rates of this compound across studies?

Methodological Answer: Address discrepancies through:

  • Meta-Analysis : Compare experimental conditions (pH, temperature, microbial activity) across studies.
  • Controlled Replication : Standardize variables (e.g., soil organic matter content) to isolate degradation drivers.
  • Isotopic Labeling : Track degradation pathways to identify intermediate variability .

Q. What methodologies optimize this compound's degradation under varying environmental conditions?

Methodological Answer: Employ design of experiments (DOE) and response surface modeling:

  • Central Composite Design : Test interactions between pH, UV exposure, and microbial consortia.
  • Kinetic Modeling : Fit degradation data to first-order or biphasic models to predict half-lives .

Q. How can field data discrepancies with laboratory findings on this compound's bioavailability be addressed?

Methodological Answer: Mitigate gaps via:

  • Soil Aging Studies : Simulate field conditions by pre-incubating this compound with soil.
  • Bioaccessibility Assays : Use cyclodextrin extraction to quantify desorption rates.
  • Long-Term Monitoring : Correlate lab predictions with multi-season field trials .

Q. What experimental strategies validate synergistic effects when combining this compound with other herbicides?

Methodological Answer: Conduct isobolographic analysis :

  • Dose-response curves for individual and combined herbicides.
  • Calculate synergy indices (e.g., Combination Index <1 indicates synergism).
  • Validate via enzymatic assays (e.g., acetolactate synthase inhibition) .

Q. How can computational models enhance understanding of this compound's stability under abiotic stressors?

Methodological Answer: Integrate quantum mechanical and molecular dynamics simulations:

  • Density Functional Theory (DFT) : Predict hydrolysis pathways and reactive sites.
  • Molecular Docking : Simulate interactions with soil enzymes (e.g., laccases) to forecast degradation .

Q. What strategies ensure reproducibility in studies investigating this compound's adsorption-desorption dynamics?

Methodological Answer: Standardize protocols for:

  • Batch Equilibrium Experiments : Use consistent soil-to-solution ratios and shaking durations.
  • Freundlich Isotherm Fitting : Report log Kf values with confidence intervals.
  • Quality Control : Include reference soils with known adsorption properties .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.